Cas no 39630-14-3 (1-benzyl-4-(piperidin-1-ylcarbonyl)pyrrolidin-2-one)

• Product Name: 1-benzyl-4-(piperidin-1-ylcarbonyl)pyrrolidin-2-one
• CAS No: 39630-14-3
• MF: C₁₇H₂₂N₂O₂
• MW: 286.368784427643
• CID: 1510085
• PubChem ID: 217801
• Update Time: 2025-04-21

1-benzyl-4-(piperidin-1-ylcarbonyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-(piperidin-1-ylcarbonyl)pyrrolidin-2-one
• 1-Benzyl-4-piperidinocarbonyl-2-pyrrolidinone
• 39630-14-3
• DTXSID10960247
• 2-Pyrrolidinone, 1-benzyl-4-piperidinocarbonyl-
• BRN 0428942
• 1-benzyl-4-(piperidine-1-carbonyl)pyrrolidin-2-one

• Inchi： 1S/C17H22N2O2/c20-16-11-15(17(21)18-9-5-2-6-10-18)13-19(16)12-14-7-3-1-4-8-14/h1,3-4,7-8,15H,2,5-6,9-13H2
• InChI Key： FOQITOYKZKWYJA-UHFFFAOYSA-N
• SMILES： O=C(C1CC(N(CC2C=CC=CC=2)C1)=O)N1CCCCC1

Computed Properties

• Exact Mass: 286.16826
• Monoisotopic Mass: 286.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62